Cas no 13836-70-9 (Spheroidenone)

• Product Name: Spheroidenone
• CAS No: 13836-70-9
• Molecular Formula: C₄₁H₅₈O₂
• Molecular Weight: 582.89802
• CID: 216958
• PubChem ID: 5366412

Spheroidenone Properties

Names and Identifiers

• y,y-Carotene,3,4-didehydro-1,2,7',8'-tetrahydro-1-methoxy-2-oxo-
• (4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,26E)-2-methoxy-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,26,30-dodecaen-3-one
• SPHEROIDENONE
• (3E)-1-methoxy-3,4-didehydro-1,2,7',8'-tetrahydro-psi,psi-caroten-2-one
• psi,psi-Carotene, 3,4-didehydro-1,2,7',8-tetrahydro-1-methoxy-2-oxo-
• spheroiden-2-one
• .psi.,.psi.-Carotene, 3,4-didehydro-1,2,7',8'-tetrahydro-1-methoxy-2-oxo-
• Spheroidenone, all-trans-
• LMPR01070121
• Q27131945
• 3,4-didehydro-1,2,7',8-tetrahydro-1-methoxy-2-oxo-psi,psi-carotene
• SCHEMBL504023
• CHEBI:62480
• Lycopene, 3,4-didehydro-1,2,7',8'-tetrahydro-1-methoxy-2-oxo-, all-trans-
• all-trans-spheroiden-2-one
• 13836-70-9
• Spherodenon
• (3E)-3,4-Didehydro-1,2,7',8'-tetrahydro-psi,psi-carotene #
• ZQFURSYWJPLAJR-FZFXUSNISA-N
• DTXSID301317598

• InChIKey： ZQFURSYWJPLAJR-FZFXUSNISA-N
• Inchi： InChI=1S/C41H58O2/c1-33(2)19-14-22-36(5)25-17-28-37(6)26-15-23-34(3)20-12-13-21-35(4)24-16-27-38(7)29-18-30-39(8)31-32-40(42)41(9,10)43-11/h12-13,15-16,18-21,23-27,29-32H,14,17,22,28H2,1-11H3/b13-12+,23-15+,24-16+,29-18+,32-31+,34-20+,35-21+,36-25+,37-26+,38-27+,39-30+
• SMILES： C/C(=C/CC/C(=C/CC/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C=C(/C=C/C(C(OC)(C)C)=O)\C)\C)\C)/C)/C)/C)/C

Computed Properties

• Exact Mass: 582.444
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 18
• Monoisotopic Mass: 582.444
• Heavy Atom Count: 43
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 11.96590
• PSA: 26.30000
• Refractive Index: 1.525
• Boiling Point: 692.9°Cat760mmHg
• Flash Point: 204.8°C
• Density: 0.924

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls